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CAS No.: 29158-33-6

Cat. No.: B15176535

Get Quote

Executive Summary
3-Dimethylaminopropyl chloride hydrochloride (DMPC[1][2][3][4][5][6][7]·HCl, CAS: 5407-04-5)

is a critical alkylating agent employed in the synthesis of phenothiazines, antidepressants (e.g.,

Chlorpromazine, Imipramine), and agrochemicals.[1][2] As a hydrochloride salt of a tertiary

amine, its solubility behavior is governed by high lattice energy and ionic interactions, making it

highly soluble in water and polar protic solvents while remaining virtually insoluble in non-polar

hydrocarbons.[2]

This guide provides a definitive analysis of the solubility landscape of DMPC·HCl, supported by

thermodynamic principles and practical protocols for recrystallization and reaction solvent

selection.[2] It also addresses the critical stability risks associated with solvation—specifically

the formation of the reactive azetidinium ion.[2]
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Property Specification

Chemical Name
3-Chloro-N,N-dimethylpropan-1-amine

hydrochloride

Molecular Formula C₅H₁₂ClN[1][2][4][5][8][9][10] · HCl

Molecular Weight 158.07 g/mol

Appearance White to off-white crystalline powder

Melting Point 187–190 °C (lit.)[1][2][3]

Hygroscopicity High (Deliquescent in high humidity)

pKa ~9.0–10.0 (Amine conjugate acid)

Solubility Landscape
The solubility of DMPC·HCl follows the "like dissolves like" principle, but with specific nuances

due to the chloride counter-ion which creates a tight ionic lattice.[2]

Quantitative & Qualitative Solubility Data
The following table synthesizes data from technical specifications and synthetic protocols.
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Solvent Class Solvent
Solubility
Rating

Estimated
Solubility

Notes

Polar Protic Water Very High >2000 g/L

Exothermic

dissolution;

stable at

neutral/acidic pH.

[1][2]

Methanol High Soluble

Primary solvent

for reactions;

good for low-

temp handling.[1]

[2]

Ethanol High Soluble

Preferred

recrystallization

solvent.

Isopropanol Moderate
Sparingly

Soluble

Solubility

increases

significantly with

heat.[1][2]

Polar Aprotic DMF Very High Soluble

Used for

nucleophilic

substitution

reactions.[1][2]

DMSO High Soluble

Useful for

biological

assays; difficult

to remove.[1][2]

Acetone Low
Sparingly

Soluble

Often used to

wash filter cakes

to remove

impurities.[1][2]

Chlorinated Chloroform Low/Very Low < 10 g/L "Very slightly

soluble" [Source
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1.6].[1][2] Used

as a reaction

medium for

synthesis of the

salt, but the salt

precipitates out.

[2]

DCM Very Low Insoluble

Used to wash

crude product;

removes non-

polar impurities.

[1][2]

Non-Polar Toluene Insoluble < 0.1 g/L

Excellent anti-

solvent for

precipitation.[1]

[2]

Diethyl Ether Insoluble ~0 g/L

Standard anti-

solvent for

maximizing yield.

[1][2]

Hexane Insoluble ~0 g/L

Used for

washing/trituratio

n.[1][2]

Thermodynamic Drivers
Enthalpy of Solvation: Dissolution in water and lower alcohols is exothermic due to strong

ion-dipole interactions overcoming the lattice energy.[1][2]

Entropy Effect: In non-polar solvents (e.g., Toluene), the entropy gain is insufficient to break

the ionic lattice, resulting in near-zero solubility.[1][2] This property is exploited in the

synthesis of DMPC[2][4]·HCl, where the reaction is often conducted in toluene/chloroform so

the product precipitates immediately upon formation.[2]
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Stability & Handling in Solution
CRITICAL WARNING: While DMPC·HCl is stable in its dry salt form, its behavior in solution is

pH-dependent.[1][2]

The Azetidinium Risk
In the presence of a base (or even in unbuffered water if the pH drifts), the free base (3-

dimethylaminopropyl chloride) is generated.[1][2] This free base is chemically unstable and

undergoes rapid intramolecular cyclization to form the 1,1-dimethylazetidinium ion.[1][2] This

species is a potent alkylating agent and is responsible for the mutagenic properties associated

with this class of compounds.[2][11]

Acidic/Neutral Solution: The amine is protonated (

), preventing the lone pair from attacking the carbon bearing the chlorine.[2] STABLE.

Basic Solution: The amine is deprotonated (

), allowing the lone pair to perform an intramolecular

attack, displacing the chloride.[2] UNSTABLE.

DMPC·HCl (Salt)
(Stable)

Free Base
(Unstable Intermediate)

 + Base (OH-)
Deprotonation

 + Acid (H+)

1,1-Dimethylazetidinium Ion
(Reactive/Toxic)

 Intramolecular
Cyclization (Fast)

Click to download full resolution via product page

Caption: Stability pathway of DMPC·HCl. The salt must be maintained to prevent cyclization.[1]

[2]

Experimental Protocols
Protocol A: Recrystallization (Purification)
Objective: To purify technical grade DMPC·HCl using a solvent/anti-solvent system or thermal

gradient.[2]

Solvent System: Ethanol (Solvent) / Diethyl Ether (Anti-solvent) OR Pure Ethanol.[2]
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Dissolution:

Place 10 g of crude DMPC·HCl in a round-bottom flask.

Add absolute ethanol (approx. 30–50 mL) and heat to reflux (78 °C) until fully dissolved.

Note: If insoluble particulates remain, filter the hot solution rapidly through a pre-heated

glass frit.

Crystallization:

Allow the solution to cool slowly to room temperature.[2]

For higher yield (but potentially lower purity), add diethyl ether dropwise until slight

turbidity is observed, then cool to 4 °C.[2]

Isolation:

Filter the crystals under nitrogen (to prevent moisture absorption).[2]

Wash the cake with cold 1:1 Ethanol/Ether or pure cold Acetone.[2]

Drying:

Dry in a vacuum oven at 40 °C over

or silica gel.

Protocol B: Solvent Selection for Reaction
When using DMPC·HCl as a reagent (e.g., for alkylation), the choice of solvent dictates

whether the reaction proceeds as a heterogeneous slurry or a homogeneous solution.[2]
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Select Reaction Solvent

Is the target reaction
Homogeneous or Heterogeneous?

Homogeneous
(Reagent Dissolved)

Heterogeneous
(Reagent Suspended)

Use Polar Aprotic:
DMF or DMSO

Use Non-Polar/Low Polarity:
Toluene, Dioxane, or MEK

Note: High solubility.
Requires extractive workup

to remove solvent.

Note: Phase Transfer Catalyst (PTC)
often required (e.g., TBAB).

Click to download full resolution via product page

Caption: Decision matrix for selecting reaction solvents based on DMPC·HCl solubility.[1][2][3]

[4][11][12]
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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